Cas no 25172-06-9 (3,7-Octadien-2-one,(3E)-)

• Product Name: 3,7-Octadien-2-one,(3E)-
• CAS No: 25172-06-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 284087
• PubChem ID: 6433874
• Update Time: 2025-04-19

3,7-Octadien-2-one,(3E)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Octadien-2-one,(3E)-
• (3Z)-octa-3,7-dien-2-one
• (3E)-3,7-Octadien-2-one
• (E)-3,7-Octadien-2-one
• 25172-06-9
• 3,7-OCTADIEN-2-ONE

• Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h3,6-7H,1,4-5H2,2H3/b7-6-
• InChI Key： WDIFTBWPYIVZNY-SREVYHEPSA-N
• SMILES： O=C(C)/C=C\CCC=C

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.848
• Boiling Point: 189.6°C at 760 mmHg
• Flash Point: 66.3°C
• Refractive Index: 1.444
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds